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Compound Focus: 2-Bromo-1-octene

CAS No.: 13249-60-0

Cat. No.: S763700

Get Quote

The table below summarizes the available data and identifies key gaps:

Information Category Available Data for 2-Bromo-1-octene Gaps to Address in FAQs

| Basic Identifiers | CAS#: 13249-60-0 Molecular Formula: C8H15Br Molecular Weight: 191.11 g/mol [1]

[2] | - | | Physical Properties | Physical State: Liquid [1] Density: ~1.133 g/cm³ [1] Boiling Point: ~183.9°C

[1] | Safe heating procedures, handling at different temperatures | | Safety & Handling | No specific MSDS

or safety data found in search results. | Toxicity, first aid, PPE (gloves, goggles, ventilation), spill

containment | | Storage | No specific storage instructions found. | Incompatible materials, recommended

temperature, inert atmosphere, container type | | Stability & Reactivity | No specific data found. | Known

hazardous reactions, conditions to avoid (light, heat, acids) |

How to Build Your Safety Protocol

Since comprehensive safety data isn't readily available, here is a methodology for establishing safe handling

and storage procedures based on the chemical's structure and standard laboratory practices.

1. Consult Primary Sources The most reliable safety information will come from:
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Chemical Suppliers: Directly contact the suppliers listed in the search results (e.g., J & K

SCIENTIFIC LTD., Matrix Scientific, Rieke Metals) [3] to request the Safety Data Sheet (SDS). This is
the most critical step.

Regulatory Databases: Search professional databases like PubChem, OSHA, or NIOSH for certified
SDS documents.

2. Infer Hazards by Functional Groups 2-Bromo-1-octene is an alkyl halide and an alkene [4]. You can

infer its potential hazards:

Alkyl Halide: Typically toxic, often volatile, and may be moisture-sensitive.

Alkene: Can undergo vigorous addition reactions and may be peroxidizable.

Based on these properties, a general handling workflow can be outlined. The following diagram illustrates

the logical decision process for establishing safety protocols in the absence of a complete SDS.

Start: Assess 2-Bromo-1-octene

Infer Hazards from Functional Groups

Apply Standard Lab Precautions

Alkyl Halide: Toxicity
Alkene: Peroxidation Risk

• Assume toxicity and volatility
• Use gloves, goggles, and fume hood

Establish Storage Protocol

Based on Stability Inferences

• Store in cool, dark place
• Use under inert atmosphere if sensitive

• Keep away from oxidizers

Define Emergency Procedures

For Spills, Fire, or Exposure

• Have absorbent and neutralizer ready
• Know location of eyewash/shower

• Plan for fire involving halogenated compounds
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Click to download full resolution via product page

Proposed FAQ & Troubleshooting Guide

Here is a template for your technical support center, with answers based on the inferred properties and

general best practices. You must verify all points with an actual SDS.

Q1: What personal protective equipment (PPE) is required when handling 2-Bromo-1-octene?

A: Standard PPE should include chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab
coat. All procedures should be conducted within a certified fume hood to prevent inhalation of vapors.

Q2: Under what conditions should 2-Bromo-1-octene be stored?

A: It should be stored in a tightly sealed container in a cool, dark, and well-ventilated area. Consider
storing under an inert atmosphere like nitrogen or argon if the compound is air- or moisture-sensitive.

Keep away from strong oxidizers, acids, and bases.

Q3: The liquid has developed discoloration or precipitate. What should I do?

A: Discoloration or solids may indicate peroxide formation or decomposition. Do not disturb the
container. Consult your institution's safety office for proper disposal procedures. Regularly test
peroxidizable chemicals and note the date of receipt and opening on the container.

Q4: What is the first aid measure for skin contact?

A: Immediately remove contaminated clothing and wash the affected area thoroughly with soap and
plenty of water for at least 15 minutes. Seek medical attention and provide the CAS number (13249-

60-0) to healthcare personnel.

Key Advisory

The information from the search is insufficient to guarantee safety. The outlined protocols are based on

standard practices for similar compounds. You must obtain a Safety Data Sheet (SDS) from the chemical

supplier before handling 2-Bromo-1-octene.

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.

References

1. - 2 - Bromo - 1 | CAS#:13249-60-0 | Chemsrc octene [chemsrc.com]

2. - 2 - Bromo - 1 | 13249-60-0 octene [chemicalbook.com]

3. - 2 - Bromo - 1 CAS#: 13249-60-0 octene [chemicalbook.com]

4. 8- Bromo - 1 - octene 97 2695-48-9 [sigmaaldrich.com]

To cite this document: Smolecule. [Information Summary and Content Development Plan]. Smolecule,
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storage-of-2-bromo-1-octene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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